Cas no 5774-77-6 (2-(benzyloxy)acetamide)

• Product Name: 2-(benzyloxy)acetamide
• CAS No: 5774-77-6
• MF: C₉H₁₁NO₂
• MW: 165.189142465591
• CID: 2121471
• PubChem ID: 14984919
• Update Time: 2025-06-30

2-(benzyloxy)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(benzyloxy)acetamide
• AKOS008021388
• MFCD11643255
• Z52214418
• 2-benzyloxyacetamide
• EN300-54350
• 2-phenylmethoxyacetamide
• benzyloxyacetamide
• E76463
• CS-0186437
• 5774-77-6
• SY176437
• 2-(Phenylmethoxy)-acetamide
• 2-benzyloxy-acetamide
• BS-32583
• SB76432
• DA-04719
• SCHEMBL203767
• Phenylmethoxyacetamid
• Acetamide, 2-(phenylmethoxy)-
• KPWDCOXYEPSQBD-UHFFFAOYSA-N
• 859-755-7
• FAA77477

• Inchi： 1S/C9H11NO2/c10-9(11)7-12-6-8-4-2-1-3-5-8/h1-5H,6-7H2,(H2,10,11)
• InChI Key： KPWDCOXYEPSQBD-UHFFFAOYSA-N
• SMILES： O(CC(N)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 165.078978594g/mol
• Monoisotopic Mass: 165.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Color/Form: NA
• Density: 1.1±0.1 g/cm3
• Melting Point: 92-94 °C
• Boiling Point: 319.0±25.0 °C at 760 mmHg
• Flash Point: 57.8±10.7 °C

2-(benzyloxy)acetamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on 2-(benzyloxy)acetamide

Professional Introduction to 2-(benzyloxy)acetamide (CAS No. 5774-77-6)

2-(benzyloxy)acetamide, with the chemical formula C₉H₁₁NO₂, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number CAS No. 5774-77-6, has garnered attention due to its versatile applications in drug development and synthetic chemistry. The structural features of 2-(benzyloxy)acetamide, particularly the presence of a benzyloxy group and an acetamide moiety, make it a valuable intermediate in the synthesis of various bioactive molecules.

The benzyloxy group in 2-(benzyloxy)acetamide contributes to its solubility and stability, which are critical factors in pharmaceutical formulations. This property allows for easier handling and integration into complex molecular structures. Furthermore, the acetamide moiety provides a site for further functionalization, enabling the creation of more sophisticated derivatives with tailored biological activities.

In recent years, 2-(benzyloxy)acetamide has been extensively studied for its potential in medicinal chemistry. Its role as a precursor in the synthesis of protease inhibitors has been particularly noteworthy. Proteases are enzymes that play crucial roles in various biological processes, including inflammation and cancer progression. By inhibiting specific proteases, 2-(benzyloxy)acetamide-derived compounds can modulate these processes, offering therapeutic benefits.

A notable application of 2-(benzyloxy)acetamide is in the development of non-peptide protease inhibitors. These inhibitors are designed to mimic the natural substrates of proteases but with enhanced specificity and stability. Research has shown that derivatives of 2-(benzyloxy)acetamide can effectively inhibit matrix metalloproteinases (MMPs), which are involved in tissue degradation and have been implicated in conditions such as rheumatoid arthritis and cancer metastasis.

The synthesis of 2-(benzyloxy)acetamide-based inhibitors often involves strategic modifications to optimize their pharmacokinetic properties. For instance, introducing fluorine atoms or other halogen substituents can enhance metabolic stability and binding affinity. Additionally, computational methods such as molecular docking have been employed to predict the interactions between these inhibitors and their target enzymes, facilitating the design of more effective molecules.

In addition to its role in protease inhibition, 2-(benzyloxy)acetamide has been explored for its potential in antiviral and anti-inflammatory applications. Studies have demonstrated that certain derivatives can interfere with viral replication by inhibiting key enzymes involved in the viral life cycle. Similarly, these compounds have shown promise in modulating inflammatory pathways, making them candidates for treating chronic inflammatory diseases.

The versatility of 2-(benzyloxy)acetamide extends to its use as a building block in the synthesis of more complex molecules. Its structural framework allows for easy incorporation into larger scaffolds, enabling the creation of novel drug candidates with unique mechanisms of action. This flexibility has made it a valuable tool for medicinal chemists seeking to develop innovative therapies.

The latest research on 2-(benzyloxy)acetamide highlights its potential in addressing emerging health challenges. For example, studies have focused on its ability to modulate immune responses, which could be beneficial in treating autoimmune diseases and enhancing vaccine efficacy. Furthermore, its role in developing targeted therapies for cancer has been investigated, with particular interest in its ability to disrupt tumor microenvironments and inhibit angiogenesis.

The future prospects for 2-(benzyloxy)acetamide are promising, with ongoing research aimed at expanding its applications and improving its efficacy. Advances in synthetic methodologies and computational modeling are expected to further enhance the development of derivatives with improved pharmacological profiles. As our understanding of biological systems continues to grow, the significance of compounds like 2-(benzyloxy)acetamide is likely to increase.

In conclusion, CAS No. 5774-77-6, corresponding to 2-(benzyloxy)acetamide, is a multifaceted compound with substantial potential in pharmaceutical research and development. Its structural features and functional properties make it an invaluable intermediate for synthesizing bioactive molecules with diverse therapeutic applications. As scientific exploration progresses, the role of this compound is expected to evolve, contributing significantly to advancements in medicine and biotechnology.